Cas no 1806511-50-1 (Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate
• CAS No: 1806511-50-1
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4802315
• Update Time: 2025-06-14

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H7F4NO2/c1-2-16-8(15)5-3-7(9(11,12)13)14-4-6(5)10/h3-4H,2H2,1H3
• InChI Key： FIHBTBBQDMKUHY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)(F)F)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate

Comprehensive Overview of Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate (CAS No. 1806511-50-1)

Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate (CAS No. 1806511-50-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative of isonicotinic acid features a trifluoromethyl group and a fluoro substituent, which enhance its reactivity and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1806511-50-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular structure combines the versatility of pyridine derivatives with the electron-withdrawing effects of fluorine atoms, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in optimizing bioactive molecules, aligning with the growing demand for fluorinated compounds in medicinal chemistry.

In the context of green chemistry, Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate exemplifies innovations in sustainable synthesis. Researchers are investigating solvent-free reactions and catalytic methods to reduce environmental impact, addressing concerns about chemical waste and energy efficiency. This aligns with industry trends favoring eco-friendly processes, a topic frequently searched in academic and industrial forums.

Another hot topic linked to this compound is its application in precision agriculture. Fluorinated pyridines are known to improve the efficacy of crop protection agents, and CAS 1806511-50-1 is no exception. Its incorporation into herbicides and fungicides is under exploration, responding to the global need for high-efficiency agrochemicals with lower environmental persistence.

From a commercial perspective, suppliers and manufacturers emphasize the compound's high purity and batch consistency, which are critical for reproducible research outcomes. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, a detail often queried by procurement specialists in online platforms.

In summary, Ethyl 5-fluoro-2-(trifluoromethyl)isonicotinate (CAS No. 1806511-50-1) represents a convergence of cutting-edge chemistry and practical applications. Its relevance to drug development, sustainable synthesis, and agricultural innovation positions it as a compound of enduring interest in scientific and industrial communities.